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Compound of Interest

Compound Name: Azido-PEG5-NHS ester

Cat. No.: B605871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

PEGylation of proteins using Azido-PEG5-NHS ester. This bifunctional linker enables the

covalent attachment of a polyethylene glycol (PEG) spacer and a terminal azide group to

proteins, which can be further functionalized via click chemistry. This methodology is

particularly relevant for the development of advanced biotherapeutics, including antibody-drug

conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Introduction
PEGylation, the process of covalently attaching PEG chains to a molecule, is a widely used

strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic

proteins. Key benefits of PEGylation include an increased serum half-life due to reduced renal

clearance, enhanced stability against proteolytic degradation, improved solubility, and

decreased immunogenicity.[1][2][3]

Azido-PEG5-NHS ester is a versatile reagent that facilitates a two-step modification of

proteins. The N-hydroxysuccinimide (NHS) ester reacts efficiently with primary amines, such as

the ε-amino group of lysine residues and the N-terminus of a protein, to form a stable amide

bond.[4][5] This reaction introduces a flexible 5-unit PEG spacer and a terminal azide (N₃)

group. The azide group serves as a bioorthogonal handle for subsequent conjugation with

molecules containing an alkyne group via copper-catalyzed azide-alkyne cycloaddition
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(CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC), collectively known as "click

chemistry".

Chemical Reaction
The PEGylation process using Azido-PEG5-NHS ester involves the reaction of the NHS ester

with a primary amine on the protein surface, leading to the formation of a stable amide linkage

and the release of N-hydroxysuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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